Cas no 79047-40-8 (5-chloro-2-phenyl-1H-Imidazole-4-methanol)

• Product Name: 5-chloro-2-phenyl-1H-Imidazole-4-methanol
• CAS No: 79047-40-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD20926095
• CID: 1117824
• PubChem ID: 15088597
• Update Time: 2025-11-02

5-chloro-2-phenyl-1H-Imidazole-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-phenyl-1H-Imidazole-4-methanol
• (4-chloro-2-phenyl-1H-imidazol-5-yl)methanol
• 79047-40-8
• SCHEMBL9081383
• 2-phenyl-4-chloro-5-(hydroxymethyl) imidazole
• 2-phenyl-4-chloro-5-hydroxymethylimidazole
• LADULBKGSLECIA-UHFFFAOYSA-N
• DB-353436

• MDL： MFCD20926095
• Inchi： 1S/C10H9ClN2O/c11-9-8(6-14)12-10(13-9)7-4-2-1-3-5-7/h1-5,14H,6H2,(H,12,13)
• InChI Key： LADULBKGSLECIA-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 208.0403406g/mol
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.9Ų

Additional information on 5-chloro-2-phenyl-1H-Imidazole-4-methanol

5-Chloro-2-phenyl-1H-Imidazole-4-methanol (CAS No. 79047-40-8): A Versatile Chemical Compound with Diverse Applications

5-Chloro-2-phenyl-1H-Imidazole-4-methanol (CAS No. 79047-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This imidazole derivative features a unique molecular structure combining a phenyl group, chloro substitution, and a hydroxymethyl functional group, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula C10H9ClN2O and molecular weight 208.64 g/mol position it as an important building block for various applications.

The growing interest in 5-chloro-2-phenyl-1H-imidazole-4-methanol synthesis reflects its importance in medicinal chemistry. Researchers frequently search for "imidazole derivatives in drug discovery" and "chloro-phenyl imidazole applications," highlighting the compound's relevance in current pharmaceutical development. Its structural features make it particularly interesting for designing enzyme inhibitors and receptor modulators, with potential applications in addressing various health conditions.

From a chemical perspective, 5-chloro-2-phenyl-1H-imidazole-4-methanol properties include moderate solubility in polar organic solvents and characteristic stability under standard conditions. These physicochemical properties make it suitable for various organic synthesis applications. The compound's melting point typically ranges between 180-185°C, and its purity can be determined through HPLC analysis or NMR spectroscopy, common quality control methods sought after by researchers.

In pharmaceutical applications, this compound serves as a precursor for developing bioactive molecules. The "hydroxymethyl imidazole scaffold" is particularly valuable in creating compounds with potential therapeutic effects. Recent publications have explored its derivatives in relation to "inflammatory response modulation" and "cellular signaling pathways," topics that currently dominate biomedical research discussions.

The synthesis of 5-chloro-2-phenyl-1H-imidazole-4-methanol typically involves multi-step organic reactions, with researchers frequently searching for "optimized synthesis routes for imidazole derivatives." Common methods include the condensation of appropriate precursors followed by selective chlorination and hydroxymethylation. The yield and purity of the final product depend significantly on reaction conditions, a subject of ongoing optimization studies in synthetic chemistry.

Quality control of CAS 79047-40-8 requires careful analytical verification. Standard characterization techniques include mass spectrometry, infrared spectroscopy, and elemental analysis. These methods ensure the compound meets the stringent purity requirements for research and development applications, addressing common queries about "imidazole derivative characterization methods" in analytical chemistry.

From a commercial perspective, 5-chloro-2-phenyl-1H-imidazole-4-methanol suppliers typically offer the compound in research quantities, with purity grades ranging from 95% to 99%. The global market for such specialty chemicals has shown steady growth, driven by increasing demand from pharmaceutical and biotechnology sectors. Current market trends indicate rising interest in "custom synthesis of heterocyclic compounds" and "tailor-made pharmaceutical intermediates."

Storage and handling of 5-chloro-2-phenyl-1H-imidazole-4-methanol require standard laboratory precautions. The compound should be kept in airtight containers under ambient temperature, protected from moisture and light. These storage conditions align with common best practices for organic compounds and address frequently asked questions about "chemical storage guidelines for research compounds."

In research applications, this imidazole derivative has shown promise in various studies. Recent publications have explored its potential in "medicinal chemistry lead optimization" and "structure-activity relationship studies." The compound's versatility makes it valuable for investigating "molecular interactions" and "drug design principles," topics that consistently rank high in scientific literature searches.

The future outlook for 5-chloro-2-phenyl-1H-imidazole-4-methanol appears promising, with potential applications expanding beyond current uses. Emerging research areas like "targeted drug delivery systems" and "precision medicine approaches" may create new opportunities for this chemical scaffold. As synthetic methodologies advance and analytical techniques improve, the compound's role in scientific research is likely to grow further.

For researchers working with CAS 79047-40-8, proper documentation and regulatory compliance are essential. While not classified as hazardous under standard regulations, appropriate material safety data should be maintained, addressing common concerns about "research chemical safety protocols." This approach ensures responsible use in academic and industrial settings alike.

In conclusion, 5-chloro-2-phenyl-1H-imidazole-4-methanol represents an important chemical intermediate with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it valuable for addressing current challenges in drug discovery and medicinal chemistry. As scientific understanding of imidazole-based compounds continues to evolve, this particular derivative will likely maintain its relevance in cutting-edge research initiatives.